Cas no 39116-21-7 (2-Furancarboxaldehyde,5-amino-)

• Product Name: 2-Furancarboxaldehyde,5-amino-
• CAS No: 39116-21-7
• MF: C₅H₅NO₂
• MW: 111.098701238632
• CID: 297320
• PubChem ID: 14173662
• Update Time: 2025-04-19

2-Furancarboxaldehyde,5-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde,5-amino-
• 2-Furaldehyde,5-amino- (7CI)
• 5-Amino-2-furaldehyde
• 5-Amino-2-furancarboxaldehyde
• SCHEMBL6167540
• AKOS006362436
• 5-AMINOFURAN-2-CARBALDEHYDE
• 39116-21-7
• FT-0724751

• Inchi： 1S/C5H5NO2/c6-5-2-1-4(3-7)8-5/h1-3H,6H2
• InChI Key： BOXPJJSKTDQEQI-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1N

Computed Properties

• Exact Mass: 111.03205
• Monoisotopic Mass: 111.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 56.23